Cas no 2060051-22-9 (2-(4-bromophenyl)-5-chloropyridin-3-ol)

• Product Name: 2-(4-bromophenyl)-5-chloropyridin-3-ol
• CAS No: 2060051-22-9
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• MDL: MFCD30499247
• CID: 5193380
• PubChem ID: 125451646
• Update Time: 2025-10-29

2-(4-bromophenyl)-5-chloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2-(4-bromophenyl)-5-chloro-
• 2-(4-bromophenyl)-5-chloropyridin-3-ol

• MDL： MFCD30499247
• Inchi： 1S/C11H7BrClNO/c12-8-3-1-7(2-4-8)11-10(15)5-9(13)6-14-11/h1-6,15H
• InChI Key： CMAHNDYPYJFKJL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=NC=C(Cl)C=C1O

Additional information on 2-(4-bromophenyl)-5-chloropyridin-3-ol

Introduction to 2-(4-bromophenyl)-5-chloropyridin-3-ol (CAS No. 2060051-22-9)

2-(4-bromophenyl)-5-chloropyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2060051-22-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features a pyridine core substituted with bromophenyl and chloro groups, making it a versatile scaffold for the development of novel bioactive agents. The structural attributes of this compound contribute to its potential utility in modulating various biological pathways, particularly in the context of oncology and inflammatory diseases.

The pyridine ring, a fundamental structural motif in many pharmacologically active molecules, provides a privileged scaffold for drug design due to its ability to interact with biological targets such as enzymes and receptors. In 2-(4-bromophenyl)-5-chloropyridin-3-ol, the presence of a bromine atom at the 4-position of the phenyl ring enhances its reactivity, enabling further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. This chemical handle is particularly valuable in constructing more complex molecular architectures, as demonstrated in recent synthetic methodologies.

Moreover, the chloro substituent at the 5-position of the pyridine ring introduces additional electronic and steric effects that can influence the compound's binding affinity and selectivity. Such modifications are often employed to optimize drug-like properties, including solubility, metabolic stability, and cell membrane permeability. The combination of these substituents makes 2-(4-bromophenyl)-5-chloropyridin-3-ol an attractive intermediate for medicinal chemists seeking to develop next-generation therapeutic agents.

Recent advancements in computational chemistry have further highlighted the potential of 2-(4-bromophenyl)-5-chloropyridin-3-ol as a lead compound. Molecular docking studies have revealed its binding interactions with several protein targets, including kinases and transcription factors implicated in cancer progression. These virtual screening approaches have guided experimental efforts toward identifying analogs with enhanced potency and reduced off-target effects.

In the context of oncology research, 2-(4-bromophenyl)-5-chloropyridin-3-ol has been explored as a precursor for inhibitors targeting tyrosine kinases, which play a crucial role in signal transduction pathways dysregulated in malignancies. Preliminary data suggest that derivatives of this compound exhibit inhibitory activity against mutant forms of kinases associated with resistance to current therapies. Such findings underscore the importance of structural diversification in overcoming therapeutic challenges.

Beyond oncology, 2-(4-bromophenyl)-5-chloropyridin-3-ol has garnered interest in inflammatory diseases due to its potential modulation of cytokine production pathways. The pyridine scaffold is known to interact with janus kinases (JAKs), which are central mediators of inflammatory responses. By fine-tuning the substituents on the aromatic rings, researchers aim to develop compounds that selectively inhibit JAK activity without compromising immune function.

The synthesis of 2-(4-bromophenyl)-5-chloropyridin-3-ol typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation strategies to introduce the bromo and chloro substituents, followed by functional group interconversions such as reduction or oxidation to achieve the desired stereochemistry. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, emphasizing efficiency and environmental responsibility.

Quality control and analytical characterization are critical aspects when working with 2-(4-bromophenyl)-5-chloropyridin-3-ol. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm purity and structural integrity. These analytical methods ensure that the compound meets stringent standards for preclinical and clinical studies.

The pharmacokinetic properties of 2-(4-bromophenyl)-5-chloropyridin-3-ol are another area of active investigation. Studies have examined its absorption, distribution, metabolism, excretion (ADME) profiles to assess its suitability for therapeutic applications. Understanding these parameters is essential for optimizing dosing regimens and predicting drug efficacy and safety outcomes.

In conclusion, 2-(4-bromophenyl)-5-chloropyridin-3-ol (CAS No. 2060051-22-9) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with targeted biological activity across multiple disease areas. As research continues to uncover new therapeutic applications, this compound remains a valuable asset in the quest for novel treatments.